Cas no 53064-55-4 (3-Isoxazolecarbonyl chloride, 5-propyl-)

• Product Name: 3-Isoxazolecarbonyl chloride, 5-propyl-
• CAS No: 53064-55-4
• MF: C₇H₈ClNO₂
• MW: 173.596920967102
• CID: 1580567
• PubChem ID: 15682542
• Update Time: 2025-04-21

3-Isoxazolecarbonyl chloride, 5-propyl- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarbonyl chloride, 5-propyl-
• 5-Propyl-3-isoxazolecarbonyl chloride
• GDDDZAGDMAFFJZ-UHFFFAOYSA-N
• 5-n-propyl-isoxazole-3-carboxylic chloride
• 53064-55-4
• SCHEMBL9593485
• DTXSID101285537

• Inchi： 1S/C7H8ClNO2/c1-2-3-5-4-6(7(8)10)9-11-5/h4H,2-3H2,1H3
• InChI Key： GDDDZAGDMAFFJZ-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(CCC)ON=1)=O

Computed Properties

• Exact Mass: 173.02444
• Monoisotopic Mass: 173.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1